BENGH@ Methodological & Application

Check Availability & Pricing

best practices for storing and handling apiezon |
grease

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

Application Notes and Protocols: Apiezon L
Grease

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed best practices for the storage and handling of Apiezon L
grease, a high-purity, silicone and halogen-free hydrocarbon grease. It is intended to ensure
the integrity of experiments and the safety of laboratory personnel.

Introduction to Apiezon L Grease

Apiezon L grease is renowned for its extremely low vapor pressure, making it an ideal choice
for ultra-high vacuum applications.[1][2][3] Its silicone-free composition prevents issues like
"creep"” and "carry over,"” which can contaminate samples and interfere with sensitive analytical
techniques such as mass spectrometry and infrared spectroscopy.[1][2] Furthermore, its
powerful "gettering” action allows it to absorb greasy and chemical impurities from metal and
glass surfaces.[1][4] Apiezon L grease also exhibits good radiation resistance.[2][4]

Quantitative Data Summary

The following tables summarize the key quantitative properties of Apiezon L grease to facilitate
comparison and selection.

Table 1: Physical and Thermal Properties
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Property Value Reference
Vapor Pressure @ 20°C 7 x 10711 Torr [1112]1[5]
Typical Working Temperature
10 to 30°C (50 to 86°F) [1][3][6]
Range
Melting Point 42 to 52°C [7]
Thermal Conductivity @ 20°C 0.194 W/m°C [6]
Coefficient of Expansion per
0.00076 [6]
°C (20-30°C)
Table 2: Electrical Properties
Property Value Reference
Volume Resistivity 1.2x10%Qcm [6]
Permittivity 2.3 [6]
Electrical Strength 730 V/mil [6]
Table 3: Safety and Storage
Property Value Reference
) 10 years from date of
Shelf Life (unopened) [L][4118][9]
manufacture
Recommended Storage )
Ambient (10 to 30°C) [1][41[81[9]
Temperature
Acute Oral Toxicity (LD50, Rat)  >2000 mg/kg [7][10]
Acute Dermal Toxicity (LD50,
>2000 mg/kg [7][10]

Rat)

Experimental Protocols
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» Surface Preparation: Ensure both male and female ground glass joints are clean and dry.
Remove any old grease or contaminants using an appropriate solvent (see Section 4).

o Grease Application: Apply a thin, even band of Apiezon L grease around the upper part of the
male joint. Avoid applying grease to the very tip to prevent it from being pushed into the
system.

o Joint Assembly: Insert the male joint into the female joint and rotate them together to spread
the grease evenly, creating a continuous, transparent seal. If the seal appears cloudy or
contains streaks, too much grease has been applied.

 Inspection: The final seal should be clear and free of bubbles or gaps.
« Initial Removal: Wipe off the excess grease with a clean, lint-free cloth.[1][4][11]

e Solvent Cleaning: To remove any remaining residue, use an aromatic hydrocarbon solvent
such as toluene or xylene.[1][4][11] For a more environmentally friendly option, limonene can
be used.[1][4][11]

e Final Rinse: After solvent cleaning, a final wash with warm soapy water can be performed if
necessary.[1][4][8]

e Drying: Thoroughly dry the cleaned components before re-greasing or storing.

Note: Apiezon L grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone,
MEK), so these should not be used for cleaning.[1][4][11]

Storage and Handling Best Practices

o Storage Conditions: Store Apiezon L grease in its original, unopened packaging in a dry,
cool, and well-ventilated area at ambient temperatures (10 to 30°C).[1][10] Keep containers
tightly closed to prevent contamination.[10]

o Shelf Life: The shelf life of unopened Apiezon L grease is ten years from the date of
manufacture.[1][4][8][9] Once opened, the shelf life can be extended by minimizing exposure
to air and volatiles; recap the tube immediately after use.[2]
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+ Handling Precautions: While Apiezon L grease is not classified as hazardous, it is good
laboratory practice to wear gloves to avoid prolonged skin contact, which may cause dryness
or irritation.[7][12] Spilled grease can present a slip hazard.[7][12]

Mandatory Visualizations

Workflow for Apiezon L Grease Application

Start: Prepare Surfaces

Clean and Dry Joints

Apply Thin Band of Grease to Male Joint

Assemble and Rotate Joints

Inspect Seal for Clarity

Decision:; Is Seal Clear?

End: Application Complete Re-apply Grease (if necessary)

Click to download full resolution via product page
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Caption: A workflow diagram for the correct application of Apiezon L grease.

Protocol for Apiezon L Grease Removal

Start: Disassemble Joint

Wipe Excess Grease with Lint-Free Cloth

Clean with Hydrocarbon Solvent (Toluene, Xylene, or Limonene)

Optional: Wash with Warm Soapy Water

Thoroughly Dry Components

End: Removal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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